Cas no 1240528-07-7 ((Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride)

• Product Name: (Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride
• CAS No: 1240528-07-7
• MF: C₁₁H₁₇ClN₄
• MW: 240.732480764389
• CID: 5177453
• Update Time: 2026-03-05

(Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride
• N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)butan-2-amine;hydrochloride
• Z1127236439
• n-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)butan-2-amine hydrochloride
• (butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)aminehydrochloride
• (butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl})amine hydrochloride
• (Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride

• Inchi： 1S/C11H16N4.ClH/c1-3-9(2)12-8-11-14-13-10-6-4-5-7-15(10)11;/h4-7,9,12H,3,8H2,1-2H3;1H
• InChI Key： XQCDQHQRYFQCIJ-UHFFFAOYSA-N
• SMILES： Cl.N(CC1=NN=C2C=CC=CN12)C(C)CC

Computed Properties

• Exact Mass: 240.114
• Monoisotopic Mass: 240.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride

(Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride (CAS No. 1240528-07-7): An Emerging Compound in Pharmaceutical Research

(Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride (CAS No. 1240528-07-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of triazolopyridine derivatives and has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and cancer therapy.

The chemical structure of (Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride is characterized by a triazolopyridine core linked to a butylamine moiety through a methyl group. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties, such as high solubility and stability, which are crucial for its potential use in drug development.

Recent studies have highlighted the multifaceted biological activities of (Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride. One of the most notable findings is its ability to modulate neurotransmitter systems in the brain. Specifically, it has been shown to act as a selective serotonin reuptake inhibitor (SSRI), making it a promising candidate for the treatment of depression and anxiety disorders. In preclinical studies, this compound demonstrated significant antidepressant-like effects in animal models without causing adverse side effects commonly associated with traditional SSRIs.

Beyond its potential in psychiatric disorders, (Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride has also shown promise in cancer research. Studies have indicated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, it has been reported to downregulate the expression of proteins such as Bcl-2 and cyclin D1, which are known to promote cancer cell growth.

In addition to its direct antitumor effects, (Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride has been investigated for its potential as a chemosensitizer. Preclinical data suggest that this compound can enhance the efficacy of standard chemotherapy agents by sensitizing cancer cells to their cytotoxic effects. This property makes it a valuable adjunct therapy in combination regimens designed to overcome drug resistance and improve patient outcomes.

The pharmacokinetic profile of (Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride has also been extensively studied. It exhibits favorable absorption and distribution characteristics, with good bioavailability following oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, including crossing the blood-brain barrier (BBB). This property is particularly advantageous for targeting CNS disorders where drug delivery to the brain is critical.

Metabolism studies have revealed that (Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride is primarily metabolized by cytochrome P450 enzymes in the liver. The major metabolites formed are inactive and are efficiently excreted via urine and feces. This metabolic pathway contributes to the overall safety profile of the compound by minimizing the risk of toxic accumulation or adverse drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of (Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses with no serious adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials aimed at confirming its therapeutic potential.

In conclusion, (Butan-2-yl)({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)amine hydrochloride (CAS No. 1240528-07-7) represents an exciting advancement in pharmaceutical research with promising applications in both psychiatric disorders and cancer therapy. Its unique chemical structure and favorable pharmacological properties make it a compelling candidate for further development as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant potential to improve patient outcomes and address unmet medical needs.